Cas no 174680-07-0 (1-Isopropyloctahydro-1,5-diazocine)

1-Isopropyloctahydro-1,5-diazocine structure
174680-07-0 structure
Product Name:1-Isopropyloctahydro-1,5-diazocine
CAS No:174680-07-0
MF:C9H20N2
MW:156.268502235413
CID:851260
Update Time:2023-08-02

1-Isopropyloctahydro-1,5-diazocine Chemical and Physical Properties

Names and Identifiers

    • 1,5-Diazocine,octahydro-1-(1-methylethyl)-(9CI)
    • 1-Isopropyloctahydro-1,5-diazocine
    • 1-isopropyl-1,5-diazacyclooctane
    • Inchi: 1S/C9H20N2/c1-9(2)11-7-3-5-10-6-4-8-11/h9-10H,3-8H2,1-2H3
    • InChI Key: ZTUIWSJUPJWKLN-UHFFFAOYSA-N
    • SMILES: N1(C(C)C)CCCNCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 93.7
  • XLogP3: 1.1
  • Topological Polar Surface Area: 15.3
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